Cas no 2470495-42-0 (2-(3-{(3,5-dioxo-1,2,4-triazolidin-4-yl)iminomethyl}-1H-indol-1-yl)acetic acid)

• Product Name: 2-(3-{(3,5-dioxo-1,2,4-triazolidin-4-yl)iminomethyl}-1H-indol-1-yl)acetic acid
• CAS No: 2470495-42-0
• MF: C₁₃H₁₁N₅O₄
• MW: 301.257541894913
• CID: 5417013
• PubChem ID: 154856586
• Update Time: 2025-05-25

2-(3-{(3,5-dioxo-1,2,4-triazolidin-4-yl)iminomethyl}-1H-indol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27103394
• 2-(3-{[(3,5-dioxo-1,2,4-triazolidin-4-yl)imino]methyl}-1H-indol-1-yl)acetic acid
• Z2212201806
• 2470495-42-0
• 2-[3-[(E)-(3,5-Dioxo-1,2,4-triazolidin-4-yl)iminomethyl]indol-1-yl]acetic acid
• 3-[[(3,5-Dioxo-1,2,4-triazolidin-4-yl)imino]methyl]-1H-indole-1-acetic acid
• 2-(3-{(3,5-dioxo-1,2,4-triazolidin-4-yl)iminomethyl}-1H-indol-1-yl)acetic acid

• Inchi： 1S/C13H11N5O4/c19-11(20)7-17-6-8(9-3-1-2-4-10(9)17)5-14-18-12(21)15-16-13(18)22/h1-6H,7H2,(H,15,21)(H,16,22)(H,19,20)
• InChI Key： JTQLZMNIONGTPL-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C2=C(C=CC=C2)C(C=NN2C(=O)NNC2=O)=C1

Computed Properties

• Exact Mass: 301.08110385g/mol
• Monoisotopic Mass: 301.08110385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.66±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.20±0.10(Predicted)

Additional information on 2-(3-{(3,5-dioxo-1,2,4-triazolidin-4-yl)iminomethyl}-1H-indol-1-yl)acetic acid

Comprehensive Analysis of 2-(3-{(3,5-dioxo-1,2,4-triazolidin-4-yl)iminomethyl}-1H-indol-1-yl)acetic acid (CAS No. 2470495-42-0)

The compound 2-(3-{(3,5-dioxo-1,2,4-triazolidin-4-yl)iminomethyl}-1H-indol-1-yl)acetic acid (CAS No. 2470495-42-0) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its complex name reflects its intricate architecture, combining an indole core with a 1,2,4-triazolidine moiety, linked via an iminomethyl bridge and an acetic acid side chain. This combination of functional groups suggests potential applications in targeting specific biological pathways, particularly those involving enzyme inhibition or receptor modulation.

Recent trends in pharmaceutical research highlight a growing demand for novel heterocyclic compounds like 2-(3-{(3,5-dioxo-1,2,4-triazolidin-4-yl)iminomethyl}-1H-indol-1-yl)acetic acid. Searches for "indole derivatives in drug development" and "triazolidine-based therapeutics" have surged, reflecting the scientific community's focus on these scaffolds. The compound's CAS No. 2470495-42-0 is frequently queried in chemical databases, indicating its relevance in patent literature and preclinical studies. Researchers are particularly intrigued by its potential to address challenges in inflammatory diseases and metabolic disorders, given the pharmacological profiles of similar structures.

From a synthetic chemistry perspective, the preparation of 2-(3-{(3,5-dioxo-1,2,4-triazolidin-4-yl)iminomethyl}-1H-indol-1-yl)acetic acid involves multi-step organic transformations. Key reactions likely include the condensation of indole-3-carboxaldehyde derivatives with 4-amino-1,2,4-triazolidine-3,5-dione, followed by N-alkylation with haloacetic acid derivatives. Such synthetic routes align with current interests in "green chemistry approaches for heterocycles" and "atom-economical coupling reactions" – topics frequently discussed in recent chemical literature.

The physicochemical properties of CAS No. 2470495-42-0 merit detailed discussion. Preliminary computational analyses suggest moderate solubility in polar aprotic solvents, with predicted logP values indicating potential membrane permeability. These characteristics are crucial for researchers investigating "bioavailability enhancement strategies" or "structure-property relationship studies." The presence of both hydrogen bond donors (triazolidine dione) and acceptors (acetic acid) makes this compound particularly interesting for crystal engineering and polymorph screening – areas gaining traction in pharmaceutical development.

In biological contexts, the 1,2,4-triazolidine-3,5-dione fragment within 2-(3-{(3,5-dioxo-1,2,4-triazolidin-4-yl)iminomethyl}-1H-indol-1-yl)acetic acid may confer unique interactions with biological targets. Literature on "heterocyclic pharmacophores" suggests such structures can mimic peptide bonds or participate in key hydrogen bonding networks with enzymes. The indole portion, a privileged structure in medicinal chemistry, could provide additional binding interactions through π-stacking or hydrophobic contacts. These features make the compound valuable for virtual screening libraries targeting "protein-protein interaction inhibitors."

Analytical characterization of 2470495-42-0 would typically involve advanced techniques such as NMR spectroscopy (particularly 1H-13C HMBC to confirm the iminomethyl linkage), high-resolution mass spectrometry, and X-ray crystallography for solid-state structure determination. These methods align with current industry standards for "structure elucidation of complex molecules" and satisfy regulatory requirements for compound characterization in drug development pipelines.

The potential applications of 2-(3-{(3,5-dioxo-1,2,4-triazolidin-4-yl)iminomethyl}-1H-indol-1-yl)acetic acid extend beyond pharmaceuticals. Materials scientists have shown increasing interest in similar structures for "organic electronic materials" due to their conjugated systems and potential charge transport properties. The compound's thermal stability and possible luminescent characteristics could make it relevant to emerging technologies in "organic light-emitting diodes (OLEDs)" or "molecular sensors," though these applications remain speculative without experimental validation.

From a safety and handling perspective, standard laboratory precautions should be observed when working with CAS No. 2470495-42-0. While not classified as hazardous based on current data, proper personal protective equipment (PPE) including gloves and eye protection is recommended, consistent with general chemical handling protocols. Researchers frequently search for "safe handling of novel organic compounds" and "chemical stability testing methods," underscoring the importance of these considerations in experimental workflows.

In conclusion, 2-(3-{(3,5-dioxo-1,2,4-triazolidin-4-yl)iminomethyl}-1H-indol-1-yl)acetic acid represents an intriguing case study in modern heterocyclic chemistry. Its structural complexity and potential multifunctionality make it valuable for addressing current challenges in both life sciences and materials research. As investigations continue into "next-generation therapeutic agents" and "advanced functional materials," compounds like 2470495-42-0 will likely play increasingly important roles in scientific innovation.